Cas no 182923-55-3 (1-Phenyl-3-(trifluoromethyl)-1h-pyrazol-5-amine)

• Product Name: 1-Phenyl-3-(trifluoromethyl)-1h-pyrazol-5-amine
• CAS No: 182923-55-3
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• MDL: MFCD06738296
• CID: 138391
• PubChem ID: 43158951
• Update Time: 2025-04-19

1-Phenyl-3-(trifluoromethyl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine,1-phenyl-3-(trifluoromethyl)-
• 1-phenyl-3-(trifluoromethyl)-1H-Pyrazol-5-amine
• 2-phenyl-5-(trifluoromethyl)pyrazol-3-amine
• 2-PHENYL-5-TRIFLUOROMETHYL-2H-PYRAZOL-3-AMINE
• 2-PHENYL-5-TRIFLUOROMETHYL-2H-PYRAZOL-3-YLAMINE
• J-011705
• 182923-55-3
• F21434
• AB26831
• BB 0260555
• AS-10275
• 2-phenyl-5-(trifluoromethyl)-3-pyrazolamine
• EN300-762828
• A812731
• MFCD06738296
• 1H-Pyrazol-5-amine, 1-phenyl-3-(trifluoromethyl)-
• AKOS005168959
• CS-0108475
• 2-Phenyl-5-(trifluoromethyl)2H-pyrazol-3-ylamine
• SCHEMBL1012734
• FT-0716173
• DTXSID00655610
• BBL104355
• DB-065418
• STL414736
• 1-Phenyl-3-(trifluoromethyl)-1h-pyrazol-5-amine

• MDL： MFCD06738296
• Inchi： 1S/C10H8F3N3/c11-10(12,13)8-6-9(14)16(15-8)7-4-2-1-3-5-7/h1-6H,14H2
• InChI Key： ATZQHBMKRKOPKS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N(C2C=CC=CC=2)N=1)(F)F

Computed Properties

• Exact Mass: 227.06700
• Monoisotopic Mass: 227.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 43.84000
• LogP: 3.05450